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Compound of Interest

Compound Name: (S)-Volinanserin

Cat. No.: B1684034 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-Volinanserin, also known as MDL 100907, is a potent and selective 5-HT2A receptor

antagonist.[1][2][3] Accurate and consistent preparation of stock solutions is critical for reliable

experimental results in pharmacology and drug development studies. Dimethyl sulfoxide

(DMSO) is a commonly used solvent for (S)-Volinanserin due to its high solubilizing capacity

for this compound.[2][4][5] This document provides a detailed protocol for the preparation,

storage, and handling of (S)-Volinanserin stock solutions using DMSO.

Data Presentation

The solubility of (S)-Volinanserin in DMSO allows for the preparation of high-concentration

stock solutions. The following table summarizes the key quantitative data for preparing (S)-
Volinanserin stock solutions.
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Parameter Value Source

Molecular Weight 373.5 g/mol [4]

Solubility in DMSO Up to 100 mg/mL (267.77 mM) [5]

50 mg/mL (133.88 mM) (with

ultrasonic)
[1]

15 mg/mL [2][4]

Recommended Storage -20°C for up to 6 months [1]

-80°C for up to 1 year [1][5]

Experimental Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of (S)-Volinanserin in

DMSO. This concentration is frequently used in in vitro studies.

Materials:

(S)-Volinanserin powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[1]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[1][5]

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before handling (S)-Volinanserin, ensure the analytical balance

is calibrated and located in an area free from drafts. Allow the (S)-Volinanserin container to
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equilibrate to room temperature before opening to prevent condensation.

Weighing (S)-Volinanserin: Carefully weigh the desired amount of (S)-Volinanserin powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.735 mg of (S)-
Volinanserin.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the weighed

(S)-Volinanserin. For a 10 mM stock solution, if you weighed 3.735 mg, add 1 mL of DMSO.

It is crucial to use newly opened or anhydrous DMSO as it is hygroscopic, and water

absorption can affect solubility.[1]

Dissolution:

Cap the vial securely and vortex the solution for 1-2 minutes to facilitate dissolution.

For higher concentrations or if the compound does not readily dissolve, sonication is

recommended.[1][5] Sonicate the vial in a water bath for 5-10 minutes, or until the solution

is clear.

Visual Inspection: Visually inspect the solution to ensure that all the (S)-Volinanserin has

completely dissolved and no particulates are visible.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-

term storage (up to 1 year).[1][5]

Safety Precautions:

(S)-Volinanserin is a potent pharmacological agent and should be handled with appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

DMSO can facilitate the absorption of substances through the skin.[6] Handle with care and

avoid direct contact.
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All procedures should be performed in a well-ventilated area or a chemical fume hood.

Diagrams

Workflow for Preparing (S)-Volinanserin Stock Solution
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Click to download full resolution via product page

Caption: Workflow for preparing (S)-Volinanserin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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